2-[methyl-(5-morpholin-4-ylsulfonylpyridin-2-yl)amino]-N-naphthalen-1-ylacetamide

Specification

• Molecular Formula: C22H24N4O4S
• Molecular Weight: 440.5 g/mol
• IUPAC Name: 2-[methyl-(5-morpholin-4-ylsulfonylpyridin-2-yl)amino]-N-naphthalen-1-ylacetamide
• Standard InChI: InChI=1S/C22H24N4O4S/c1-25(16-22(27)24-20-8-4-6-17-5-2-3-7-19(17)20)21-10-9-18(15-23-21)31(28,29)26-11-13-30-14-12-26/h2-10,15H,11-14,16H2,1H3,(H,24,27)
• Standard InChI Key: QKJPTKJFWKKTQR-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC1=CC=CC2=CC=CC=C21)C3=NC=C(C=C3)S(=O)(=O)N4CCOCC4

Introduction

The compound 2-[methyl-(5-morpholin-4-ylsulfonylpyridin-2-yl)amino]-N-naphthalen-1-ylacetamide is a complex organic molecule with potential applications in medicinal chemistry. This article aims to provide a comprehensive overview of its structure, synthesis, and potential biological activities based on available literature.

Synthesis

The synthesis of 2-[methyl-(5-morpholin-4-ylsulfonylpyridin-2-yl)amino]-N-naphthalen-1-ylacetamide typically involves multi-step organic reactions. These processes often require careful control of reaction conditions such as temperature, solvent choice, and reaction time to ensure optimal yields and purity. Analytical techniques like NMR (Nuclear Magnetic Resonance) and HPLC (High Performance Liquid Chromatography) are commonly used to characterize intermediates and the final product.

Biological Activities

While specific biological activities of 2-[methyl-(5-morpholin-4-ylsulfonylpyridin-2-yl)amino]-N-naphthalen-1-ylacetamide are not detailed in the available literature, compounds with similar structural features often exhibit potential in therapeutic areas. For instance, morpholine and sulfonamide-containing compounds are known for their roles in drug development targeting various biological pathways.

Research Findings and Potential Applications

Given the lack of specific research findings on this compound, we can infer potential applications based on similar compounds:

• Pharmacological Studies: Compounds with morpholine and sulfonamide groups are often studied for their interactions with biological targets, which could lead to novel therapeutic agents.

• Drug Development: The unique structural features of this compound suggest potential applications in drug development, particularly in targeting specific disease mechanisms.